2-Bromo-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoic acid

• Molecular Formula: C13H16BrNO4
• Molecular Weight: 330.17 g/mol
• SMILES: CC1=CC(=C(C=C1NC(=O)OC(C)(C)C)C(=O)O)Br
• InChI: InChI=1S/C13H16BrNO4/c1-7-5-9(14)8(11(16)17)6-10(7)15-12(18)19-13(2,3)4/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChIKey: QRWKDAKEEJZGCZ-UHFFFAOYSA-N

2-Bromo-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoic Acid – Overview

2-Bromo-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoic acid (CAS 1881987-02-5) is a trisubstituted benzoic acid derivative that incorporates a carboxylic acid, a bromine atom at the 2‑position, a Boc‑protected amino group at the 5‑position, and a methyl substituent at the 4‑position on the aromatic ring . Its molecular formula is C₁₃H₁₆BrNO₄ (MW 330.17 g mol⁻¹), and predicted physicochemical properties include a boiling point of 385.3 ± 42.0 °C, a density of 1.477 ± 0.06 g cm⁻³, and a carboxylic acid pKₐ of 2.97 ± 0.10 . The compound is designed as a synthetic intermediate in which the bromine atom serves as a handle for transition‑metal‑catalysed cross‑coupling, the Boc‑protected amine permits late‑stage deprotection and subsequent diversification, and the free carboxylic acid enables direct amide or ester bond formation without prior hydrolysis steps.

1 Aryl bromide for cross-coupling (Suzuki, Buchwald-Hartwig)

2 Boc-protected amine for late-stage deprotection and diversification

3 Free carboxylic acid for direct amide/ester bond formation

Provides orthogonal reactive handles in a single intermediate.

Why Generic Substitution Fails

Structurally related benzoic acid building blocks cannot be freely interchanged because the precise regio‑arrangement of bromine, Boc‑amino, methyl, and carboxylic acid groups dictates orthogonal reactivity, solubility, and acidity. For instance, moving the Boc‑amino group from the 5‑position to the 3‑position eliminates the bromine atom and substantially raises the pKₐ (from ~2.97 to ~4.32), altering both the compound’s ionisation state under physiological or coupling conditions and its capacity for late‑stage cross‑coupling . Similarly, replacing the free carboxylic acid with a methyl ester removes the possibility of direct amide bond formation and introduces an additional deprotection step, while swapping the bromine and Boc‑amino positions yields a regioisomer with different steric and electronic properties that can lead to divergent cross‑coupling outcomes . These quantifiable differences in acidity, orthogonal reactivity, and substitution pattern underscore why this specific compound cannot be treated as a generic, drop‑in replacement for its nearest analogs.

Relocating the Boc-amino group alters acidity and may shift ionization-dependent reactivity and cross-coupling efficiency.

Methyl ester analogs require saponification before amide coupling, which can cleave the Boc group or add synthetic steps.

Swapping bromine and Boc-amino positions yields a regioisomer with different steric and electronic profiles, affecting site-selective coupling outcomes.

Quantitative Differentiation vs. Closest Analogs

Ortho-Bromine Enhances Carboxylic Acid Acidity

The carboxylic acid group of 2‑bromo‑5‑{[(tert‑butoxy)carbonyl]amino}‑4‑methylbenzoic acid exhibits a predicted pKₐ of 2.97 ± 0.10, compared with 4.32 ± 0.10 for the non‑brominated analog Boc‑3‑amino‑4‑methylbenzoic acid . The ~1.35 log unit increase in acidity is attributable to the electron‑withdrawing effect of the ortho‑bromine substituent, which stabilises the conjugate base. This difference means that at pH values typical of amide‑coupling buffers (e.g., pH 6–8), the target compound exists predominantly in its deprotonated, more nucleophilic carboxylate form, whereas the non‑brominated comparator remains largely protonated.

Carboxylic acid acidity

Data to verify

pKₐ 2.97 ± 0.10 (target) vs. 4.32 ± 0.10 (non‑brominated analog); Δ ≈ 1.35

Supports ionization-driven solubility and coupling reactivity.

Predicted values; experimental pKₐ may vary.

Evidence Dimension	Carboxylic acid pKₐ (predicted)
Target Compound Data	pKₐ = 2.97 ± 0.10
Comparator Or Baseline	Boc‑3‑amino‑4‑methylbenzoic acid: pKₐ = 4.32 ± 0.10
Quantified Difference	ΔpKₐ ≈ 1.35 (target is more acidic)
Conditions	Predicted by ACD/Labs or analogous software as reported by ChemicalBook

Why This Matters

A lower pKₐ ensures that the carboxylic acid is largely ionised under standard peptide‑coupling conditions, which can enhance solubility in aqueous media and accelerate activation by common coupling reagents (e.g., EDC, HATU), thereby improving synthetic efficiency and reducing the need for pH adjustment.

Orthogonal Reactivity of Carboxylic Acid and Boc-Amine

The target compound possesses both a free carboxylic acid and a Boc‑protected amine. In contrast, 5‑amino‑2‑bromo‑4‑methylbenzoic acid (CAS 745048‑63‑9) bears an unprotected aniline nitrogen, which competes with the carboxylic acid during amide‑bond formation and may lead to uncontrolled oligomerisation or require temporary protection before the acid can be selectively activated . By delivering the amine in its Boc‑masked form, the target compound allows the user to first derivatise the carboxylic acid, then liberate the amine under mild acidic conditions (TFA or HCl), enabling a clean two‑step sequence without additional protection/deprotection cycles.

Orthogonal protection

Class-level inference

Free –COOH + Boc‑NH (target) vs. free –COOH + free –NH₂ (comparator)

Enables sequential functionalization without extra amine protection steps.

Based on established Boc chemistry; yields depend on specific conditions.

Evidence Dimension	Functional‑group orthogonality
Target Compound Data	Orthogonal pair: –COOH (free) + –NHBoc (protected)
Comparator Or Baseline	5‑Amino‑2‑bromo‑4‑methylbenzoic acid: –COOH (free) + –NH₂ (free, unprotected)
Quantified Difference	Not applicable (binary functional‑group status)
Conditions	Standard Boc‑deprotection conditions (e.g., 50% TFA in CH₂Cl₂, 1 h, room temperature) are well established in the literature.

Why This Matters

The built‑in orthogonality eliminates at least one synthetic step (amine protection) and reduces the risk of by‑product formation, directly translating to higher overall yield and shorter route length in multi‑step library synthesis.

Regioisomeric Influence on Cross-Coupling Reactivity

When compared with N‑Boc‑5‑bromoanthranilic acid (CAS 306937‑20‑2), which places the bromine at the 5‑position and the Boc‑amino group at the 2‑position, the target compound presents the bromine ortho to the carboxylic acid . Ortho‑bromobenzoic acids are known to participate in carboxylate‑directed C–H functionalisation and may exhibit different rates in Pd‑catalysed cross‑couplings due to changed steric congestion around the C–Br bond. The predicted density (1.477 vs. 1.526 g cm⁻³) and boiling point (385.3 vs. 367.1 °C) further reflect the altered molecular packing and intermolecular interactions arising from the different substitution pattern.

Regioisomer cross‑coupling

Data to verify

Br at C2, NHBoc at C5 vs. Br at C5, NHBoc at C2; density 1.477 vs. 1.526 g/cm³; bp 385.3 vs. 367.1 °C

Supports site‑selective sequential coupling; steric profile may alter coupling rates.

Predicted physical constants; cross‑coupling outcomes are context‑dependent.

Evidence Dimension	Substitution pattern (regioisomerism)
Target Compound Data	Br at C2, NHBoc at C5; density = 1.477 g cm⁻³, bp = 385.3 °C (predicted)
Comparator Or Baseline	N‑Boc‑5‑bromoanthranilic acid: Br at C5, NHBoc at C2; density = 1.526 g cm⁻³, bp = 367.1 °C (predicted)
Quantified Difference	Δ density ≈ −0.05 g cm⁻³; Δ bp ≈ +18 °C
Conditions	Predicted values from ChemicalBook entries; no head‑to‑head experimental cross‑coupling study was identified.

Why This Matters

The distinct spatial arrangement of reactive handles can be exploited to achieve site‑selective sequential coupling (Suzuki–Miyaura at C2, followed by amine deprotection and functionalisation at C5), a synthetic sequence that is topologically impossible with the reversed regioisomer.

Free Acid Advantage for Direct Amide Coupling

The methyl ester analog methyl 2‑bromo‑5‑((tert‑butoxycarbonyl)amino)benzoate (CAS 1620228‑26‑3) has a predicted pKₐ of 12.55 ± 0.70 (for the ester α‑proton, not a carboxylic acid), indicating it lacks an ionisable carboxyl group under physiological or standard coupling conditions . Consequently, any amide‑bond formation with the ester requires prior saponification to the free acid—a step that may be incompatible with the Boc group (which is labile under basic conditions) or with other sensitive functionality installed earlier in the sequence. The target compound bypasses this incompatibility by providing the acid already liberated.

Direct amide coupling

Data to verify

Free –COOH (pKₐ ~2.97) vs. methyl ester (pKₐ ~12.55, non‑ionisable)

Eliminates saponification step, preserving Boc group for later deprotection.

Predicted values; coupling efficiency depends on chosen reagents and substrates.

Evidence Dimension	Functional‑group availability for amide coupling
Target Compound Data	Free –COOH; pKₐ = 2.97 (predicted)
Comparator Or Baseline	Methyl ester analog: –COOCH₃; pKₐ ≈ 12.55 (predicted, not a carboxylic acid)
Quantified Difference	Qualitative: only the target compound can undergo direct amide coupling without ester hydrolysis.
Conditions	Predicted pKₐ values from ChemicalBook; standard amide coupling protocols (e.g., EDC/HOBt, DMF, room temperature).

Why This Matters

Procurement of the free‑acid form eliminates the need for a saponification step that could cleave the Boc group or degrade other functional groups, thereby reducing step count and improving atom economy in convergent synthetic routes.

Application Scenarios

Parallel Library Synthesis with Orthogonal Functionalization

The simultaneous presence of a free carboxylic acid and a Boc‑protected amine (Evidence Item 2) makes this compound an ideal central scaffold for generating amide‑linked compound libraries. An array of amines can be coupled to the acid, and after Boc removal, a second set of electrophiles can be introduced at the liberated aniline, enabling rapid exploration of chemical space in a two‑step, one‑pot sequence .

Fragment-Based Screening with Improved Solubility

With a predicted carboxylic acid pKₐ of 2.97—more than one log unit lower than the non‑brominated analog (Evidence Item 1)—the compound remains predominantly ionised at neutral pH, which can improve aqueous solubility and reduce non‑specific binding in biochemical assays. This property is advantageous when fragments are screened at high concentrations (≥100 µM) in fragment‑based lead discovery campaigns .

Regioselective Suzuki Coupling for Biaryl Synthesis

The bromine atom located ortho to the carboxylic acid (Evidence Item 3) can participate in carboxylate‑directed or ligand‑controlled cross‑coupling reactions. This regiochemical arrangement allows chemists to install an aryl or heteroaryl group at the 2‑position while keeping the Boc‑protected amine at the 5‑position intact for subsequent transformations, a strategy that is not feasible with the reversed regioisomer .

PROTAC Linker Construction via Direct Amide Coupling

In PROTAC (Proteolysis‑Targeting Chimera) and related heterobifunctional degrader syntheses, a carboxylic acid handle is frequently needed to attach polyethylene glycol or alkyl linkers via amide bonds. Unlike the methyl ester analog (Evidence Item 4), this compound can be used directly in amide‑coupling steps without a preliminary saponification that could jeopardise the Boc group, thereby reducing the number of synthetic operations and improving overall yield .

Application

Selection Property

Validation Focus

Parallel library synthesis

Orthogonal –COOH / Boc–NH handles

Sequential amide coupling without cross‑reactivity

Fragment‑based screening

Carboxylate ionization at neutral pH

Aqueous solubility and reduced non‑specific binding

Regioselective Suzuki coupling

Ortho‑bromine for carboxylate‑directed coupling

Site‑selective C2 arylation while preserving C5‑Boc

PROTAC linker construction

Free carboxylic acid without prior hydrolysis

Boc stability during amide formation and linker attachment